[1]Benzothieno[3,2-d]pyrimidin-4(3H)-one, 2-amino-7-nitro-

• IUPAC Name: 2-amino-7-nitro-3H-[1]benzothiolo[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C10H6N4O3S/c11-10-12-7-5-2-1-4(14(16)17)3-6(5)18-8(7)9(15)13-10/h1-3H,(H3,11,12,13,15)
• InChI Key: WCHAGAXVTVWQSV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1[N+](=O)[O-])SC3=C2N=C(NC3=O)N
• Molecular Formula: C10H6N4O3S
• Molecular Weight: 262.25 g/mol

Description

“1Benzothieno[3,2-d]pyrimidin-4(3H)-one, 2-amino-7-nitro-” is a compound that has been discovered as a novel class of Pim inhibitors. It potently inhibits all three Pim kinases with subnanomolar to low single-digit nanomolar K (i) values and exhibits excellent selectivity against a panel of diverse kinases.

Scientific Research Applications

• Synthesis Methods and Derivative Creation:

  • Microwave-assisted synthesis has been used to create thiazolopyrimidinones, showing potential for bioactive compounds (Djekou et al., 2006).
  • Efficient methods for synthesizing various dihydropyrazolo[1,5-c]pyrimidin-7(3H)-one/-thione derivatives have been developed, with implications for pharmaceutical applications (Önal et al., 2008).

• Biological and Pharmacological Activities:

  • Certain pyrimidine derivatives show antifungal activity, indicating potential applications in developing antifungal agents (Ronsisvalle et al., 1989).
  • Thieno[2,3-d]pyrimidine derivatives have been synthesized and evaluated for antioxidant activity, revealing their potential as radical scavengers and therapeutic agents (Kotaiah et al., 2012).

• Chemical Transformation and Reactivity:

  • The reaction of 2-aminothiazoles with ethyl acetoacetate has been used to synthesize 5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one derivatives, which can be further modified for various applications (Veretennikov & Pavlov, 2013).

• Potential Therapeutic Uses:

  • Pyrimidinethiones, including thiazolo[3,2-a]pyrimidin-5(1H)ones, have shown diverse biological activities such as antiviral and insulin-mimetic effects, suggesting their use in treating various diseases (Salem et al., 2008).
  • Novel thiazolo[3,2-a]pyrimidine derivatives have been synthesized, indicating potential applications in pharmaceuticals and biological research (Studzińska et al., 2014).

• Anticancer Applications:

  • Compounds derived from thieno[d]pyrimidines have been synthesized and characterized, suggesting applications in cancer research and therapy (El Azab & Elkanzi, 2014).